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Compound of Interest

Compound Name: Methyl 12-bromododecanoate

Cat. No.: B1366824 Get Quote

An In-Depth Technical Guide to Methyl 12-bromododecanoate (CAS: 26825-95-6)

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of Methyl 12-
bromododecanoate, a versatile bifunctional molecule of significant interest in synthetic

chemistry and drug discovery. Its unique structure, featuring a terminal alkyl bromide and a

methyl ester, makes it a valuable building block for introducing long-chain alkyl linkers,

modifying molecular properties, and constructing complex chemical architectures. This guide is

intended for researchers, chemists, and professionals in the pharmaceutical and chemical

industries, offering insights into its properties, synthesis, characterization, and applications.

Core Molecular Profile and Physicochemical
Properties
Methyl 12-bromododecanoate (C₁₃H₂₅BrO₂) is the methyl ester of 12-bromododecanoic acid.

[1] The presence of both a reactive bromine atom at the terminus of a twelve-carbon chain and

a stable ester functional group provides two distinct points for chemical modification. This

bifunctionality is the cornerstone of its utility. The long aliphatic chain imparts significant

lipophilicity, a property often exploited in drug development to modulate the pharmacokinetic

profiles of lead compounds.

Table 1: Physicochemical and Safety Data for Methyl 12-bromododecanoate
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Property Value Source(s)

CAS Number 26825-95-6 [1][2]

Molecular Formula C₁₃H₂₅BrO₂ [1][2]

Molecular Weight 293.24 g/mol [3][4]

IUPAC Name methyl 12-bromododecanoate [2]

Synonyms
12-bromo-dodecanoic acid

methyl ester
[1][3]

Appearance
Colorless to pale yellow liquid

or solid/semi-solid
[3]

Purity Typically ≥95% - 97% [2]

Storage
Keep in a dark place, sealed in

dry, room temperature
[1]

Solubility
Soluble in organic solvents;

limited solubility in water
[3][5]

GHS Signal Word Warning [2]

Hazard Statements

H302, H312, H315, H319,

H332, H335 (Harmful if

swallowed, in contact with skin,

or if inhaled; Causes skin and

serious eye irritation; May

cause respiratory irritation)

[2][6]

Synthesis and Purification: A Validated Protocol
The most direct and common synthesis of Methyl 12-bromododecanoate is through the

Fischer esterification of its corresponding carboxylic acid, 12-bromododecanoic acid. This acid

is commercially available or can be synthesized from 12-hydroxydodecanoic acid.[7] The

esterification is a classic, reliable acid-catalyzed reaction.

Expert Insight: Causality in Protocol Design
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The choice of an acid catalyst (like sulfuric acid) is critical; it protonates the carbonyl oxygen of

the carboxylic acid, rendering the carbonyl carbon more electrophilic and thus more susceptible

to nucleophilic attack by methanol. Using methanol as both the reagent and the solvent drives

the equilibrium towards the product side, maximizing the yield, in accordance with Le

Châtelier's principle. The post-reaction workup with a weak base (sodium bicarbonate) is

essential to neutralize the acid catalyst and any unreacted carboxylic acid, preventing product

hydrolysis during extraction.

Step-by-Step Synthesis Protocol
Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

12-bromododecanoic acid (1.0 eq).

Reagents: Add an excess of methanol (e.g., 10-20 eq, serving as both reactant and solvent).

Catalysis: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(H₂SO₄) (approx. 0.05-0.1 eq).

Reaction: Heat the mixture to reflux (approximately 65-70°C) and maintain for 12-24 hours.

[7] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up (Quenching & Neutralization): After cooling to room temperature, slowly pour the

reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium

bicarbonate (NaHCO₃) to neutralize the acid.

Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl

acetate (3x volumes).

Washing: Combine the organic layers and wash sequentially with water and then brine to

remove any remaining water-soluble impurities.

Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄

or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude oil can be purified by vacuum distillation or column

chromatography on silica gel to yield the pure Methyl 12-bromododecanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://wap.guidechem.com/encyclopedia/12-bromododecanoic-acid-dic299766.html
https://www.benchchem.com/product/b1366824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Work-up & Purification

1. Combine
12-Bromododecanoic Acid

& Methanol

2. Add Catalytic H₂SO₄

3. Reflux (12-24h)

4. Neutralize with NaHCO₃

Reaction Complete

5. Extract with Organic Solvent

6. Wash with Brine

7. Dry & Concentrate

8. Purify (Distillation/Chromatography)

Pure Methyl
12-bromododecanoate
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Potential Transformations

Methyl 12-bromododecanoate

Ester Group Bromo Group

Hydrolysis / Amidation / ReductionReaction at Ester

Nucleophilic Substitution (Sₙ2)
(e.g., with R-NH₂, R-SH, N₃⁻)

Reaction at Bromide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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